Cas no 477298-10-5 ((2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile)
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (E)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-((2-fluoro-5-nitrophenyl)amino)acrylonitrile
- 2-Thiazoleacetonitrile, 4-(3,4-dichlorophenyl)-α-[[(2-fluoro-5-nitrophenyl)amino]methylene]-
- AKOS005639602
- 477298-10-5
- (2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile
- F0837-0475
- (E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-fluoro-5-nitroanilino)prop-2-enenitrile
-
- Inchi: 1S/C18H9Cl2FN4O2S/c19-13-3-1-10(5-14(13)20)17-9-28-18(24-17)11(7-22)8-23-16-6-12(25(26)27)2-4-15(16)21/h1-6,8-9,23H/b11-8+
- InChI Key: ORNZUUDAQPAFMQ-DHZHZOJOSA-N
- SMILES: C(#N)/C(/C1=NC(C2=CC=C(Cl)C(Cl)=C2)=CS1)=C\NC1=CC([N+]([O-])=O)=CC=C1F
Computed Properties
- Exact Mass: 433.9807303g/mol
- Monoisotopic Mass: 433.9807303g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 123Ų
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0837-0475-2μmol |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile |
477298-10-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0837-0475-5μmol |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile |
477298-10-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0837-0475-10μmol |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile |
477298-10-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0837-0475-20μmol |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile |
477298-10-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0837-0475-1mg |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile |
477298-10-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0837-0475-2mg |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile |
477298-10-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0837-0475-3mg |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile |
477298-10-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0837-0475-4mg |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile |
477298-10-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0837-0475-5mg |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile |
477298-10-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0837-0475-10mg |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile |
477298-10-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on (2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile (CAS No. 477298-10-5)
(2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile (CAS No. 477298-10-5) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and features a unique structural arrangement that includes a 3,4-dichlorophenyl group, a thiazole ring, and a 2-fluoro-5-nitrophenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical research and development activities.
The chemical structure of (2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile is characterized by its conjugated double bonds and aromatic rings, which contribute to its stability and reactivity. The nitrile group at the terminal position of the propene chain adds further complexity to the molecule, enhancing its potential for diverse chemical interactions. These structural features have been the focus of numerous studies aimed at understanding the compound's behavior in biological systems.
Recent research has highlighted the potential of this compound as an inhibitor of specific enzymes and receptors. For instance, studies have shown that (2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This property makes it a valuable tool in the development of targeted therapies for various diseases, including cancer and inflammatory disorders.
In addition to its enzymatic inhibition properties, this compound has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and chemokines. These findings suggest that (2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile may have therapeutic potential in treating conditions such as rheumatoid arthritis and other autoimmune diseases.
The pharmacokinetic profile of (2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile has also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a drug candidate. The compound's high lipophilicity allows it to cross cell membranes efficiently, while its stability in physiological conditions ensures prolonged action within the body.
Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical investigations.
Beyond its therapeutic applications, (2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile has also found use in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and signaling pathways. By selectively binding to specific targets, this compound can provide valuable insights into the molecular mechanisms underlying various biological processes.
In conclusion, (2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-y l]-3 -[ ( 0 -f luor o - 5 - nit roph en yl )a mi no ]pro p - 0 - en eni tr ile strong > (CAS No. 477 0 - 98 - 10 - 5 ) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable asset in the development of novel therapeutics and research tools. Ongoing studies continue to uncover new facets of its potential uses, further solidifying its importance in the scientific community.
477298-10-5 ((2E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2-fluoro-5-nitrophenyl)amino]prop-2-enenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)